Cas no 2227913-02-0 ((2S)-1-{pyrazolo1,5-apyridin-3-yl}propan-2-ol)
(2S)-1-{pyrazolo1,5-apyridin-3-yl}propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2S)-1-{pyrazolo1,5-apyridin-3-yl}propan-2-ol
- 2227913-02-0
- (2S)-1-{pyrazolo[1,5-a]pyridin-3-yl}propan-2-ol
- EN300-1749117
-
- Inchi: 1S/C10H12N2O/c1-8(13)6-9-7-11-12-5-3-2-4-10(9)12/h2-5,7-8,13H,6H2,1H3/t8-/m0/s1
- InChI Key: AZSSCYSNGRDGBB-QMMMGPOBSA-N
- SMILES: O[C@@H](C)CC1C=NN2C=CC=CC2=1
Computed Properties
- Exact Mass: 176.094963011g/mol
- Monoisotopic Mass: 176.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 37.5Ų
(2S)-1-{pyrazolo1,5-apyridin-3-yl}propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1749117-0.05g |
(2S)-1-{pyrazolo[1,5-a]pyridin-3-yl}propan-2-ol |
2227913-02-0 | 0.05g |
$1750.0 | 2023-09-20 | ||
| Enamine | EN300-1749117-0.1g |
(2S)-1-{pyrazolo[1,5-a]pyridin-3-yl}propan-2-ol |
2227913-02-0 | 0.1g |
$1834.0 | 2023-09-20 | ||
| Enamine | EN300-1749117-0.25g |
(2S)-1-{pyrazolo[1,5-a]pyridin-3-yl}propan-2-ol |
2227913-02-0 | 0.25g |
$1917.0 | 2023-09-20 | ||
| Enamine | EN300-1749117-0.5g |
(2S)-1-{pyrazolo[1,5-a]pyridin-3-yl}propan-2-ol |
2227913-02-0 | 0.5g |
$2000.0 | 2023-09-20 | ||
| Enamine | EN300-1749117-1.0g |
(2S)-1-{pyrazolo[1,5-a]pyridin-3-yl}propan-2-ol |
2227913-02-0 | 1g |
$2083.0 | 2023-06-03 | ||
| Enamine | EN300-1749117-2.5g |
(2S)-1-{pyrazolo[1,5-a]pyridin-3-yl}propan-2-ol |
2227913-02-0 | 2.5g |
$4084.0 | 2023-09-20 | ||
| Enamine | EN300-1749117-5.0g |
(2S)-1-{pyrazolo[1,5-a]pyridin-3-yl}propan-2-ol |
2227913-02-0 | 5g |
$6043.0 | 2023-06-03 | ||
| Enamine | EN300-1749117-10.0g |
(2S)-1-{pyrazolo[1,5-a]pyridin-3-yl}propan-2-ol |
2227913-02-0 | 10g |
$8961.0 | 2023-06-03 | ||
| Enamine | EN300-1749117-1g |
(2S)-1-{pyrazolo[1,5-a]pyridin-3-yl}propan-2-ol |
2227913-02-0 | 1g |
$2083.0 | 2023-09-20 | ||
| Enamine | EN300-1749117-5g |
(2S)-1-{pyrazolo[1,5-a]pyridin-3-yl}propan-2-ol |
2227913-02-0 | 5g |
$6043.0 | 2023-09-20 |
(2S)-1-{pyrazolo1,5-apyridin-3-yl}propan-2-ol Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on (2S)-1-{pyrazolo1,5-apyridin-3-yl}propan-2-ol
Comprehensive Overview of (2S)-1-{pyrazolo[1,5-a]pyridin-3-yl}propan-2-ol (CAS No. 2227913-02-0): Properties, Applications, and Industry Relevance
The compound (2S)-1-{pyrazolo[1,5-a]pyridin-3-yl}propan-2-ol, identified by its CAS No. 2227913-02-0, is a chiral derivative of the pyrazolo[1,5-a]pyridine scaffold, a heterocyclic framework gaining significant attention in pharmaceutical and agrochemical research. Its stereospecific (2S)-configuration and functionalized propanol side chain make it a versatile intermediate for synthesizing bioactive molecules. This article delves into its structural features, synthetic routes, and emerging applications while addressing trending queries like "pyrazolo[1,5-a]pyridine derivatives in drug discovery" and "chiral building blocks for asymmetric synthesis."
Structurally, (2S)-1-{pyrazolo[1,5-a]pyridin-3-yl}propan-2-ol combines a pyrazolo[1,5-a]pyridine core—a nitrogen-rich bicyclic system—with a chiral hydroxypropyl substituent. This design enhances solubility and enables selective interactions with biological targets, a feature often explored in "fragment-based drug design" (FBDD). The CAS No. 2227913-02-0 ensures precise identification, critical for regulatory compliance and patent filings. Researchers frequently search for "pyridine analogs as kinase inhibitors," highlighting the scaffold's relevance in oncology and inflammation therapeutics.
Synthesis of this compound typically involves asymmetric reduction of ketone precursors or enzymatic resolution techniques, aligning with the industry's shift toward "green chemistry" and "sustainable chiral synthesis." Its propan-2-ol moiety serves as a handle for further derivatization, enabling the creation of esters, ethers, or amine-linked conjugates. Such flexibility answers common search queries like "how to modify pyrazolo[1,5-a]pyridine for improved bioavailability"—a key concern in preclinical development.
Applications of 2227913-02-0 span multiple domains. In pharmaceuticals, it acts as a precursor for GABA receptor modulators and BRD4 inhibitors, addressing trending topics like "epigenetic drug targets." Agrochemical studies leverage its heterocyclic core to develop novel pesticides with reduced environmental persistence, resonating with searches for "eco-friendly crop protection agents." Additionally, its fluorescence properties spark interest in "small-molecule probes for bioimaging," a hot topic in diagnostic research.
Quality control of (2S)-1-{pyrazolo[1,5-a]pyridin-3-yl}propan-2-ol demands rigorous chiral HPLC or SFC analysis to ensure enantiopurity—a frequent pain point reflected in searches like "chiral separation techniques for nitrogen heterocycles." Stability studies under varying pH and temperature conditions are equally vital, as degradation products could compromise efficacy. These aspects align with the growing emphasis on "QbD (Quality by Design) in API manufacturing," a regulatory priority.
In conclusion, CAS No. 2227913-02-0 represents a strategic intersection of chirality and heterocyclic diversity, catering to evolving needs in drug development and material science. By addressing high-volume queries such as "role of pyrazolo[1,5-a]pyridines in CNS disorders" and "chiral intermediates for asymmetric catalysis," this overview bridges industry gaps while underscoring the compound's untapped potential.
2227913-02-0 ((2S)-1-{pyrazolo1,5-apyridin-3-yl}propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)